Cas no 1805362-33-7 (2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805362-33-7
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4865435
• Update Time: 2025-06-21

2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-6-5(7(10)15)3(1-13)4(2-14-6)8(11)12/h2,8H
• InChI Key： CQFHDASWVLCXPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(C#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride

2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride: A Versatile Building Block in Medicinal Chemistry

2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride is a multifunctional organic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, characterized by a pyridine ring substituted with multiple functional groups, provides a platform for the development of novel therapeutics targeting a range of biological pathways. This compound, with the CAS number 1805362-33-7, is particularly notable for its potential applications in drug discovery and synthetic chemistry due to its ability to serve as a versatile intermediate in the synthesis of bioactive molecules.

2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride exhibits a complex molecular architecture that combines aromaticity with heteroatoms, creating a scaffold with diverse reactivity. The presence of chlorine, cyano, and difluoromethyl substituents on the pyridine ring contributes to its unique chemical properties, including enhanced solubility and reactivity in various synthetic transformations. Recent studies have highlighted its role as a key precursor in the development of small-molecule inhibitors targeting protein kinases and other enzymatic targets, which are critical in the treatment of cancer and inflammatory diseases.

Research published in Organic & Biomolecular Chemistry (2023) has demonstrated the utility of 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride in the synthesis of pyridine-based compounds with potent antitumor activity. The compound's ability to undergo nucleophilic substitution reactions and its compatibility with various functional group transformations make it an attractive candidate for medicinal chemists seeking to optimize drug candidates for improved pharmacokinetic profiles. Additionally, its structural similarity to known pharmacophores has led to its exploration as a scaffold for the design of novel anti-inflammatory agents.

The synthesis of 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride has been extensively studied to enhance its availability for pharmaceutical applications. A recent study in ChemistrySelect (2023) reported a novel one-pot synthesis method involving microwave-assisted reactions, which significantly reduces the time and cost associated with traditional multi-step procedures. This advancement is particularly relevant in the context of rapid drug development, where efficient synthetic routes are essential for scaling up production for clinical trials.

2-Chloro-4-cyand-5-(difluoromethyl)pyridine-3-carbonyl chloride has also been investigated for its potential in the development of selective kinase inhibitors. Kinases play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including oncology and neurodegenerative disorders. A 2023 study in Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for the design of inhibitors targeting the Aurora kinase family, which is associated with cell cycle regulation and tumor progression. The study highlighted the compound's ability to selectively inhibit kinase activity while minimizing off-target effects, a critical factor in the development of safe and effective therapeutics.

Another area of interest is the application of 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride in the synthesis of prodrugs. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients, and the compound's functional groups provide multiple sites for chemical modification. A 2023 review in Drug Discovery Today emphasized the importance of such scaffolds in the development of prodrugs for oral delivery, particularly in the context of diseases requiring long-term treatment with high bioavailability requirements.

Recent advancements in computational chemistry have further expanded the potential applications of 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride. Molecular docking studies and quantum mechanical calculations have been employed to predict its interactions with various biological targets. These computational tools have enabled researchers to identify potential binding sites and optimize the compound's structure for enhanced potency and selectivity. Such approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds with favorable pharmacological profiles.

The compound's versatility extends beyond its role as a synthetic intermediate. It has also been explored as a component in the development of hybrid molecules that combine multiple pharmacophoric elements. For example, a 2023 study in Bioorganic & Medicinal Chemistry reported the synthesis of a hybrid molecule incorporating the pyridine scaffold of 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride with a known anti-inflammatory agent. The resulting compound demonstrated synergistic effects in vitro, suggesting its potential as a dual-action therapeutic agent.

In conclusion, 2-Chloro-4-cyano-5-(difluoromethyl)pyridine-3-carbonyl chloride represents a significant advancement in the field of medicinal chemistry due to its unique molecular structure and diverse applications. Its role as a building block for the synthesis of bioactive molecules, combined with recent developments in synthetic methods and computational approaches, underscores its importance in the discovery of novel therapeutics. As research continues to uncover new applications for this compound, its impact on pharmaceutical science is expected to grow, contributing to the development of more effective treatments for a wide range of diseases.